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Compound of Interest

2,6-Difluoro-4-methoxybenzoic
Compound Name: o
aci

Cat. No.: B058632

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals for 2,6-Difluoro-4-methoxybenzoic acid
(CAS No. 123843-65-2). This document is intended to serve as a core reference for
researchers, scientists, and professionals in drug development, offering detailed information on
its hazards, supported by quantitative data and standardized experimental methodologies.

GHS Hazard Classification

2,6-Difluoro-4-methoxybenzoic acid is classified under the GHS framework with the following
hazards:

» Skin Irritation (Category 2): Causes skin irritation.[1][2]
» Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

e Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[1]

These classifications necessitate specific labeling to communicate the potential hazards to
users.
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GHS Label Elements

The GHS label for 2,6-Difluoro-4-methoxybenzoic acid includes the following components:

Element Description
Pictogram
Signal Word Warning[1][2]

H315: Causes skin irritation.[1][2]H319: Causes

Hazard Statements serious eye irritation.[1][2]H335: May cause

respiratory irritation.[1]

A comprehensive list of precautionary

Precautionary Statements

statements is provided in the table below.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 2,6-Difluoro-4-

methoxybenzoic acid.

Property Value Source

Molecular Formula CsHeF203 PubChem[1]
Molecular Weight 188.13 g/mol PubChem[1]
CAS Number 123843-65-2 PubChem[1]
Melting Point 184-185°C LookChem([3]
Boiling Point 232°C at 760 mmHg LookChem|[3]
Density 1.399 g/cm3 LookChem[3]
Flash Point 94.1°C LookChem([3]

Precautionary Statements
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The following precautionary statements are recommended for handling 2,6-Difluoro-4-
methoxybenzoic acid:
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.[1]
Wash skin thoroughly after
P264 .
handling.[1][2]
Use only outdoors or in a well-
P271 _
ventilated area.[1]
Wear protective gloves/eye
P280 p 9 ) Y
protection/face protection.[1][2]
IF ON SKIN: Wash with plenty
Response P302+P352
of water.[1][2]
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.[1]
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[1]
Get medical help if you feel
P319
unwell.[4]
Specific treatment (see
P321 supplemental first aid
instructions on this label).[1]
If skin irritation occurs: Get
P332+P317 )
medical help.[4]
If eye irritation persists: Get
P337+P317 )
medical help.[4]
Take off contaminated clothing
P362+P364 )
and wash it before reuse.[1][2]
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Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.[1][4]

P405 Store locked up.[1][4]

Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[1][4]

Experimental Protocols

While specific experimental reports for 2,6-Difluoro-4-methoxybenzoic acid are not publicly
available, the GHS classifications are determined based on standardized methodologies,
primarily the OECD Guidelines for the Testing of Chemicals. These guidelines ensure
consistency and reproducibility of results.

Skin Irritation

The determination of skin irritation potential is typically conducted following OECD Guideline
404: Acute Dermal Irritation/Corrosion. This guideline outlines a procedure involving the
application of the test substance to the skin of an animal (typically a rabbit) and observing the
effects over a set period. The severity of irritation is scored based on the presence and degree
of erythema (redness) and edema (swelling). In recent years, in vitro methods using
reconstructed human epidermis models, such as those described in OECD Guideline 439, are
increasingly used to reduce animal testing.[2][3][5][6]

Eye Irritation

For assessing eye irritation, OECD Guideline 405: Acute Eye Irritation/Corrosion is the
standard protocol.[1][4][7][8] This test involves instilling the substance into the eye of an animal
(again, typically a rabbit) and evaluating the effects on the cornea, iris, and conjunctiva. Scoring
of opacity, iritis, and redness and chemosis of the conjunctiva is performed at specific intervals.
Alternative in vitro methods, such as the Bovine Corneal Opacity and Permeability (BCOP) test
(OECD Guideline 437) and the Isolated Chicken Eye (ICE) test (OECD Guideline 438), are also
employed.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.benchchem.com/product/b058632?utm_src=pdf-body
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://iivs.org/assays/dermal/skin-irritation-test/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Respiratory Irritation

The assessment of respiratory irritation, which falls under Specific Target Organ Toxicity -
Single Exposure (STOT-SE), is generally guided by OECD Guideline 436: Acute Inhalation
Toxicity and OECD Guideline 412: Subacute Inhalation Toxicity.[9][10][11] These studies
involve exposing animals to the substance via inhalation and observing for clinical signs of
respiratory tract irritation and other systemic effects. Methods can include whole-body or nose-
only exposure chambers. Post-exposure, tissues from the respiratory tract are examined for
pathological changes.

GHS Classification Workflow

The following diagram illustrates the logical workflow for the GHS classification of a chemical
substance like 2,6-Difluoro-4-methoxybenzoic acid, from initial data gathering to the final
hazard communication.
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Data Collection & Evaluation

Identify Substance:
2,6-Difluoro-4-methoxybenzoic acid

Gather Existing Data:

- Physical/Chemical Properties
- Toxicological Studies
- (Q)SAR Predictions

Hazard Assessment (Experimental Testing)

Specific Target Organ Toxicity
- Single Exposure (Inhalation)
(OECD 436)

Skin Irritation/Corrosion

Eye lIrritation/Corrosion
(OECD 405)

(OECD 404/439)

Classification & Hazard Communication

Click to download full resolution via product page

Caption: GHS Classification Workflow for 2,6-Difluoro-4-methoxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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